6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-4H-chromen-4-one

• IUPAC Name: 6-ethyl-7-hydroxy-3-(1-methylbenzimidazol-2-yl)chromen-4-one
• InChI: InChI=1S/C19H16N2O3/c1-3-11-8-12-17(9-16(11)22)24-10-13(18(12)23)19-20-14-6-4-5-7-15(14)21(19)2/h4-10,22H,3H2,1-2H3
• InChI Key: RPPMBBAYGACGOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1O)OC=C(C2=O)C3=NC4=CC=CC=C4N3C
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol
• CAS No.: 139399-43-2

Description

6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C19H16N2O3 and its molecular weight is 320.348. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

One aspect of research on this compound involves exploring its synthesis pathways and biological activities. Modified coumarins, including structures similar to the one , have shown promise in pharmacological screenings. For instance, certain derivatives have been noted for their stimulant effects on the central and peripheral nervous systems, along with neuroleptic and tranquilizing activities in animal models (Garazd et al., 2002). Another study reports the synthesis of novel chromone-pyrimidine coupled derivatives, exhibiting antimicrobial activities, including potent antibacterial and antifungal effects. These findings were supported by enzyme assay studies, toxicity evaluations, and molecular docking studies to predict the mode of action (Tiwari et al., 2018).

Metal Interaction Properties

Research has also delved into the interaction properties of similar compounds with metals, highlighting their potential as fluorescent probes. A study on racemic 7,8,9,10-tetrahydro-3-hydroxy-4-(1-hydroxyethyl)benzo[c]chromen-6-one methyl ether derivatives revealed fluorescence enhancement in the presence of metals, suggesting a unique substituent-dependent effect on fluorescence properties (Gülcan et al., 2022).

Anticancer Activity

Another critical area of research investigates the anticancer activities of benzimidazole chromenes. A study synthesized 3-(1H-Benzimidazol-2-yl)-chromen-2-ones and evaluated their in vitro anticancer activity against different tumor cell lines, showing very good activity (Reddy et al., 2003). This highlights the potential therapeutic applications of such compounds in cancer treatment.